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Compound of Interest

Compound Name: Dibenzyl 5-aminoisophthalate

Cat. No.: B138314 Get Quote

Technical Guide on the Safe Handling of
Dibenzyl 5-aminoisophthalate
Disclaimer: No specific Safety Data Sheet (SDS) for Dibenzyl 5-aminoisophthalate (CAS No.

152699-63-3) is publicly available. The following information is extrapolated from the safety

data of structurally related compounds, namely 5-Aminoisophthalic acid (CAS No. 99-31-0) and

Dimethyl 5-aminoisophthalate (CAS No. 99-27-4). This guide is intended for use by trained

professionals in a laboratory or industrial setting and should be supplemented with a

comprehensive risk assessment before handling this chemical.

This technical guide provides an in-depth overview of the anticipated safety profile and

recommended handling precautions for Dibenzyl 5-aminoisophthalate. It is designed for

researchers, scientists, and professionals in drug development who may be working with this

compound.

Hazard Identification and Classification
Based on the hazard classifications of 5-Aminoisophthalic acid and Dimethyl 5-

aminoisophthalate, Dibenzyl 5-aminoisophthalate should be handled as a potentially

hazardous substance. The primary anticipated hazards are summarized below.

Table 1: Extrapolated GHS Hazard Classification
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Hazard Class Hazard Category
Extrapolated Hazard
Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Note: These classifications are based on the documented hazards of 5-Aminoisophthalic acid

and Dimethyl 5-aminoisophthalate and should be considered provisional for Dibenzyl 5-
aminoisophthalate.

Logical Relationship of Potential Hazards
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Caption: Potential routes of exposure and corresponding health effects.

Physical and Chemical Properties
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No experimental data for the physical and chemical properties of Dibenzyl 5-
aminoisophthalate were found. The table below presents data for the related compounds.

Table 2: Physical and Chemical Properties of Related Compounds

Property 5-Aminoisophthalic acid
Dimethyl 5-
aminoisophthalate

Molecular Formula C₈H₇NO₄ C₁₀H₁₁NO₄

Molecular Weight 181.15 g/mol 209.20 g/mol

Appearance Beige powder Powder

Melting Point >300 °C 178-181 °C

Solubility Low water solubility Soluble in Chloroform

Handling Precautions and Personal Protective
Equipment (PPE)
Given the anticipated hazards, stringent safety measures should be implemented when

handling Dibenzyl 5-aminoisophthalate.

Recommended Handling Workflow
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Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of chemical substances.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][2]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[1]

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a

particulate filter.[1]

First-Aid Measures
In case of exposure, follow these first-aid procedures.[1][2]

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[2]

Skin Contact

Immediately wash the skin with plenty of soap

and water. Remove contaminated clothing. Seek

medical attention if irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Experimental Protocols for Safety Assessment
As Dibenzyl 5-aminoisophthalate is a novel compound with limited safety data, a thorough

toxicological evaluation is warranted before its widespread use. The following are general

experimental protocols that could be adapted to assess its safety profile.

Proposed Experimental Workflow for Safety Evaluation
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Caption: A proposed workflow for the toxicological assessment of a novel chemical.

Methodology for Acute Oral Toxicity (OECD TG 423):
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Animal Model: Typically, rats are used.

Dosage: A stepwise procedure is used with a starting dose of 300 mg/kg body weight.

Administration: The substance is administered orally by gavage.

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Endpoint: The acute toxic class is determined based on the observed mortality.

Methodology for Dermal Irritation (OECD TG 404):

Animal Model: Albino rabbits are typically used.

Application: A small amount of the substance is applied to a shaved patch of skin.

Observation: The skin is observed for signs of erythema and edema at specified intervals.

Scoring: The severity of the skin reaction is scored, and the substance is classified

accordingly.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

This guide provides a starting point for the safe handling of Dibenzyl 5-aminoisophthalate. It

is imperative that users conduct their own risk assessments and adhere to all applicable safety

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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